Cas no 2107161-01-1 (3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol)
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol
- EN300-1813237
- 2107161-01-1
-
- Inchi: 1S/C12H19NO3/c1-12(7-13,8-14)9-4-10(15-2)6-11(5-9)16-3/h4-6,14H,7-8,13H2,1-3H3
- InChI Key: JKQUWFGLYZLTGN-UHFFFAOYSA-N
- SMILES: OCC(C)(CN)C1C=C(C=C(C=1)OC)OC
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 64.7Ų
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813237-0.05g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1813237-0.1g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1813237-0.25g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1813237-0.5g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1813237-1.0g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1813237-2.5g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1813237-5.0g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1813237-10.0g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1813237-1g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1813237-5g |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol |
2107161-01-1 | 5g |
$3396.0 | 2023-09-19 |
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
Additional information on 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol
Recent Advances in the Study of 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol (CAS: 2107161-01-1)
3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol (CAS: 2107161-01-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic routes, and potential therapeutic applications.
Recent literature has emphasized the importance of 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol in the development of novel drug candidates. Its unique structural features, including the presence of amino and hydroxyl functional groups, make it a versatile building block for the synthesis of complex molecules. Researchers have explored its use in the preparation of compounds with potential anti-inflammatory, anticancer, and antimicrobial properties. The compound's ability to interact with specific biological targets has been a focal point of recent investigations.
One of the key advancements in the study of this compound is the development of efficient synthetic methodologies. Recent publications have reported optimized protocols for its synthesis, highlighting improvements in yield and purity. These advancements are critical for scaling up production and ensuring the compound's availability for further pharmacological studies. Additionally, computational studies have provided insights into the compound's molecular interactions, aiding in the design of derivatives with enhanced biological activity.
In terms of biological activity, preliminary studies have demonstrated that 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol exhibits promising effects in vitro. For instance, it has shown inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents. Further studies are needed to evaluate its efficacy and safety in vivo, but the initial results are encouraging.
The compound's role in medicinal chemistry extends beyond its direct biological effects. It has also been investigated as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds. This application is particularly relevant in the pharmaceutical industry, where the stereochemistry of drug molecules can significantly impact their therapeutic properties. Recent research has explored the use of this compound in the synthesis of chiral intermediates for various drug candidates.
Despite the progress made, several challenges remain in the study of 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol. For example, the compound's stability under different conditions and its pharmacokinetic properties require further investigation. Additionally, more comprehensive toxicological studies are needed to assess its safety profile. Addressing these gaps will be essential for advancing its potential therapeutic applications.
In conclusion, 3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol (CAS: 2107161-01-1) represents a promising area of research in chemical biology and pharmaceutical sciences. Recent studies have shed light on its synthetic accessibility, biological activity, and potential applications in drug development. Continued research efforts will be crucial for unlocking its full potential and translating these findings into clinically relevant therapies.
2107161-01-1 (3-amino-2-(3,5-dimethoxyphenyl)-2-methylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)